Cas no 2110951-69-2 (1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2110951-69-2
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6395723
• PubChem ID: 165844869
• Update Time: 2025-10-30

1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2110951-69-2
• EN300-1766393

• Inchi： 1S/C13H15FO3/c1-12(2)7-13(12,11(15)16)9-6-8(14)4-5-10(9)17-3/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： KNIGOBMREBZPFK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C(=O)O)CC1(C)C)OC

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(5-Fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2110951-69-2)

The compound 1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2110951-69-2) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the cyclopropane ring and fluoro-methoxyphenyl moiety, make it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like green chemistry, AI-driven drug discovery, and sustainable synthesis.

Chemically, this compound belongs to the class of cyclopropane carboxylic acids, characterized by a strained three-membered ring system. The presence of the 5-fluoro-2-methoxyphenyl group enhances its lipophilicity and metabolic stability, traits highly sought after in drug development. Recent studies highlight its role as a potential intermediate for small-molecule inhibitors targeting enzymes like kinases or proteases, aligning with the growing demand for precision medicine and targeted therapies.

Synthesis of 2110951-69-2 typically involves multi-step organic reactions, including cyclopropanation and aryl-fluorination. Modern approaches emphasize catalyst optimization and solvent-free conditions to reduce environmental impact—a response to the increasing focus on green chemistry principles. Researchers are also leveraging machine learning to predict optimal reaction pathways, a trend reflecting the integration of AI in chemical research.

In the context of drug discovery, this compound’s structural rigidity offers advantages in modulating protein-ligand interactions. Its fluorine atom contributes to binding affinity, a feature exploited in designing CNS-active compounds—a hot topic given the rise in neurological disorder research. Additionally, its potential as a chiral building block for asymmetric synthesis aligns with the pharmaceutical industry’s push toward enantioselective catalysis.

Beyond pharmaceuticals, 1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid finds exploratory use in agrochemical formulations. Its stability under UV exposure and hydrolytic conditions makes it a candidate for herbicide or pesticide development, addressing global concerns about food security and sustainable agriculture.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural verification, critical for regulatory compliance in GMP manufacturing. The compound’s logP and pKa values are frequently analyzed to predict its ADME properties, a recurring theme in pharmacokinetic studies.

As the scientific community prioritizes fragment-based drug design, 2110951-69-2 serves as a valuable scaffold due to its compact size and functional group diversity. Its compatibility with click chemistry further expands its utility in high-throughput screening platforms, a technique gaining traction in biotech startups.

In summary, 1-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exemplifies the intersection of medicinal chemistry and materials science. Its versatility underscores its relevance in addressing contemporary challenges like drug resistance and crop protection, while its synthesis reflects the shift toward eco-friendly methodologies. Future research may explore its polypharmacology potential, a trending concept in multi-target drug development.